Cas no 2413900-62-4 (tert-butyl N-(1-hydroxypropan-2-yl)-N-1-(thiophen-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-(1-hydroxypropan-2-yl)-N-1-(thiophen-2-yl)ethylcarbamate
• CAS No: 2413900-62-4
• MF: C₁₄H₂₃NO₃S
• MW: 285.402323007584
• CID: 5675092
• PubChem ID: 165769398
• Update Time: 2025-06-08

tert-butyl N-(1-hydroxypropan-2-yl)-N-1-(thiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413900-62-4
• EN300-26665502
• tert-butyl N-(1-hydroxypropan-2-yl)-N-[1-(thiophen-2-yl)ethyl]carbamate
• tert-butyl N-(1-hydroxypropan-2-yl)-N-1-(thiophen-2-yl)ethylcarbamate

• Inchi： 1S/C14H23NO3S/c1-10(9-16)15(13(17)18-14(3,4)5)11(2)12-7-6-8-19-12/h6-8,10-11,16H,9H2,1-5H3
• InChI Key： MWSHVYWXICNASB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)N(C(=O)OC(C)(C)C)C(C)CO

Computed Properties

• Exact Mass: 285.13986477g/mol
• Monoisotopic Mass: 285.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl N-(1-hydroxypropan-2-yl)-N-1-(thiophen-2-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2413900-62-4 and Product Name: *tert-butyl N-(1-hydroxypropan-2-yl)-N-1-(thiophen-2-yl)ethylcarbamate*

This compound, identified by the CAS number 2413900-62-4, is a specialized chemical entity with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. The product name, tert-butyl N-(1-hydroxypropan-2-yl)-N-1-(thiophen-2-yl)ethylcarbamate, provides detailed insights into its chemical composition, highlighting its potential applications in medicinal chemistry and drug development.

The molecular framework of this compound incorporates several key functional groups, including a tert-butyl moiety, which is known for its steric hindrance properties, and a carbamate group, which is frequently utilized in the synthesis of bioactive molecules. The presence of a 1-hydroxypropan-2-yl side chain suggests hydrophilic characteristics, while the thiophen-2-yl substituent introduces aromaticity and potential electronic effects that can influence the compound's reactivity and biological activity.

In recent years, there has been growing interest in thiophene-based derivatives due to their diverse pharmacological properties. Thiophene rings are commonly found in numerous therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The incorporation of a thiophene moiety in this compound may contribute to its potential role as a lead molecule in the development of novel pharmaceuticals. Specifically, the interaction between the thiophene ring and other functional groups could modulate enzyme inhibition or receptor binding, making it a valuable candidate for further investigation.

The carbamate group in the molecular structure of this compound is another critical feature that warrants exploration. Carbamates have been extensively studied for their role as pharmacophores in various drug classes. They can act as intermediates in the synthesis of more complex molecules and possess the ability to form hydrogen bonds, which is essential for optimal binding affinity to biological targets. The tert-butyl group further enhances the stability of the carbamate moiety, preventing unwanted hydrolysis under physiological conditions.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition metal-mediated transformations, may be employed to construct the desired molecular architecture efficiently. The presence of both hydrophobic and hydrophilic regions in this compound suggests that it could exhibit favorable solubility properties, which is crucial for its formulation as an active pharmaceutical ingredient.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting costly experimental trials. Molecular docking studies can simulate the interaction between this compound and potential target proteins, providing insights into its mechanism of action. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of promising candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals or specialty chemicals due to its unique structural features. For instance, derivatives of thiophene-based compounds have been explored for their herbicidal and fungicidal properties. The combination of hydrophobic and polar groups in this molecule could enhance its bioavailability and environmental stability, making it an attractive candidate for sustainable agricultural practices.

In conclusion, the compound with CAS number 2413900-62-4, named tert-butyl N-(1-hydroxypropan-2-yl)-N-1-(thiophen-2-yl)ethylcarbamate, represents a fascinating subject of study in medicinal chemistry. Its complex molecular architecture and diverse functional groups position it as a promising candidate for further research into novel therapeutic agents. The integration of cutting-edge synthetic methodologies and computational techniques will likely unlock its full potential in drug development and beyond.